Cas no 622369-40-8 (4-Chloro-7-fluoro-6-methoxyquinoline-3-carbonitrile)

• Product Name: 4-Chloro-7-fluoro-6-methoxyquinoline-3-carbonitrile
• CAS No: 622369-40-8
• MF: C₁₁H₆ClFN₂O
• MW: 236.629544734955
• MDL: MFCD06796587
• CID: 502756
• PubChem ID: 12150703
• Update Time: 2025-05-22

4-Chloro-7-fluoro-6-methoxyquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-fluoro-6-methoxyquinoline-3-carbonitrile
• 3-Quinolinecarbonitrile,4-chloro-7-fluoro-6-methoxy-
• 4-[(2,4-DICHLORO-5-METHOXYPHENYL)AMINO]-7-FLUORO-6-METHOXY-3-QUINOLINE
• 4-CHLORO-7-FLUORO-6-METHOXY-QUINOLINE-3-CARBONITRILE
• 622369-40-8
• SCHEMBL2965914
• CS-0001088
• Q-103209
• 4-chloro-7-fluoro-6-methoxy-3-quinolinecarbonitrile
• 3-Quinolinecarbonitrile, 4-chloro-7-fluoro-6-methoxy-
• PNVRUIFACIJUKH-UHFFFAOYSA-N
• MFCD06796587
• 4-chloro-3-cyano-7-fluoro-6-methoxy quinoline
• 7-fluoro-4-chloro-6-methoxyquinoline-3-carbonitrile
• DTXSID80478622
• FS-6463
• AKOS015897064
• 4-chloranyl-7-fluoranyl-6-methoxy-quinoline-3-carbonitrile
• A833660

• MDL： MFCD06796587
• Inchi： 1S/C11H6ClFN2O/c1-16-10-2-7-9(3-8(10)13)15-5-6(4-14)11(7)12/h2-3,5H,1H3
• InChI Key： PNVRUIFACIJUKH-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C2C=C(C(=CC2=1)OC)F

Computed Properties

• Exact Mass: 236.01500
• Monoisotopic Mass: 236.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.9E-3 g/L) (25 ºC),
• PSA: 45.91000
• LogP: 2.90758

4-Chloro-7-fluoro-6-methoxyquinoline-3-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Chloro-7-fluoro-6-methoxyquinoline-3-carbonitrile

Research Briefing on 4-Chloro-7-fluoro-6-methoxyquinoline-3-carbonitrile (CAS: 622369-40-8) in Chemical Biology and Pharmaceutical Applications

4-Chloro-7-fluoro-6-methoxyquinoline-3-carbonitrile (CAS: 622369-40-8) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and cancer. Recent studies have highlighted its role in the development of novel kinase inhibitors and antimicrobial agents, making it a compound of interest for pharmaceutical researchers.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Chloro-7-fluoro-6-methoxyquinoline-3-carbonitrile as a scaffold for designing selective kinase inhibitors. The study demonstrated that modifications to the quinoline core could enhance binding affinity to specific kinase targets, such as EGFR and VEGFR, which are critical in cancer therapy. The compound's unique structural features, including the chloro and fluoro substituents, were found to contribute to its stability and bioavailability, making it a promising candidate for further optimization.

Another notable application of this compound was reported in a 2022 article in Bioorganic & Medicinal Chemistry Letters, where it was utilized as a precursor for synthesizing novel antimalarial agents. The study revealed that derivatives of 4-Chloro-7-fluoro-6-methoxyquinoline-3-carbonitrile exhibited potent activity against Plasmodium falciparum, with IC50 values in the nanomolar range. The researchers attributed this activity to the compound's ability to disrupt heme detoxification pathways in the parasite, a mechanism distinct from traditional antimalarials like chloroquine.

Beyond its therapeutic potential, 4-Chloro-7-fluoro-6-methoxyquinoline-3-carbonitrile has also been investigated for its utility in chemical biology. A 2023 preprint on ChemRxiv described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The study demonstrated that the compound's nitrile group could be selectively modified to produce a turn-on fluorescence response upon ROS interaction, offering a new tool for studying oxidative stress in disease models.

Despite these advancements, challenges remain in the widespread adoption of 4-Chloro-7-fluoro-6-methoxyquinoline-3-carbonitrile. For instance, its synthetic route often requires multi-step processes with moderate yields, as highlighted in a 2021 review in Organic Process Research & Development. Researchers are actively exploring greener and more efficient synthetic methodologies, such as flow chemistry and catalytic transformations, to address these limitations.

In conclusion, 4-Chloro-7-fluoro-6-methoxyquinoline-3-carbonitrile (CAS: 622369-40-8) represents a versatile and valuable building block in drug discovery and chemical biology. Its applications span from kinase inhibitor development to antimalarial drug design and ROS detection, underscoring its broad utility. Future research should focus on optimizing its synthetic accessibility and expanding its therapeutic potential through targeted derivatization.